Cas no 2825005-07-8 (4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid)

• Product Name: 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
• CAS No: 2825005-07-8
• MF: C₁₈H₂₄BrNO₅
• MW: 414.290864944458
• CID: 5986178
• PubChem ID: 165811458
• Update Time: 2025-05-25

4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid
• 2825005-07-8
• EN300-37468642
• 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid

• Inchi： 1S/C18H24BrNO5/c1-17(2,3)25-16(23)20-11-4-9-18(10-12-20,15(21)22)24-14-7-5-13(19)6-8-14/h5-8H,4,9-12H2,1-3H3,(H,21,22)
• InChI Key： YBGPRXSUJAAOGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1(C(=O)O)CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 413.08379g/mol
• Monoisotopic Mass: 413.08379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid

Introduction to 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid (CAS No. 2825005-07-8)

4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid, identified by the CAS number 2825005-07-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the azepane class, which is characterized by its bicyclic structure consisting of a six-membered nitrogen-containing ring fused with a five-membered carbon-containing ring. The presence of functional groups such as a 4-bromophenoxy moiety and a tert-butoxy carbonyl (Boc) group makes this molecule of particular interest for its potential applications in medicinal chemistry.

The 4-bromophenoxy substituent introduces a bromine atom into the phenyl ring, which can serve as a handle for further chemical modifications, including cross-coupling reactions. This feature is highly valuable in synthetic chemistry, enabling the construction of more complex molecular architectures. On the other hand, the tert-butoxy carbonyl group acts as an acylation protecting group, shielding the carboxylic acid moiety from unwanted reactions while allowing for selective deprotection under controlled conditions. This dual functionality makes the compound a versatile intermediate in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in azepane derivatives due to their favorable pharmacokinetic properties and potential therapeutic applications. Azepane scaffolds have been shown to enhance oral bioavailability and metabolic stability, making them attractive for drug design. Specifically, 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid has been explored as a building block in the development of novel compounds targeting various biological pathways. Its unique structural features position it as a promising candidate for further investigation in both academic and industrial research settings.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors. The azepane core can mimic the transition state of substrates in enzymatic reactions, leading to potent and selective inhibition. For instance, derivatives of azepane have been investigated as inhibitors of proteases, kinases, and other enzymes implicated in diseases such as cancer and inflammation. The presence of the 4-bromophenoxy group allows for further derivatization to optimize binding interactions with target enzymes, while the tert-butoxy carbonyl group ensures stability during synthetic manipulations.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design, and the 4-bromophenoxy moiety aligns with this trend. Bromine atoms are known to enhance binding affinity through halogen bonding interactions, making them valuable in medicinal chemistry. Furthermore, fluorine substitution can modulate metabolic pathways and improve drug-like properties. The combination of these elements in 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid suggests that it may exhibit improved pharmacological profiles compared to non-fluorinated analogs.

The tert-butoxy carbonyl group also plays a crucial role in controlling reactivity and selectivity during synthetic processes. Boc protection is widely used in peptide chemistry to prevent unwanted side reactions while allowing for sequential functionalization. This makes 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid a valuable intermediate for constructing peptidomimetics and other complex molecules. By strategically removing the Boc group at appropriate stages, researchers can access various functionalized derivatives with tailored biological activities.

Current research efforts are focused on expanding the chemical space of azepane derivatives by incorporating additional functional groups and exploring new synthetic methodologies. The combination of computational modeling and experimental validation has been instrumental in identifying promising candidates for further development. For instance, virtual screening techniques have been used to predict binding affinities and optimize molecular properties before experimental synthesis.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality or target multiple pathways simultaneously. 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid fits well within this paradigm due to its structural versatility and potential therapeutic applications. By leveraging its unique features, researchers aim to develop novel therapeutics that address unmet medical needs more effectively than existing treatments.

In conclusion, 4-(4-Bromophenoxy)-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid (CAS No. 2825005-07-8) represents a significant advancement in pharmaceutical chemistry. Its combination of structural features—such as the 4-bromophenoxy moiety and the tert-butoxy carbonyl group—makes it a valuable intermediate for synthesizing bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in drug discovery and development.